![molecular formula C11H15NO3 B067215 (R)-3-Amino-4-(4-methoxyphenyl)butanoic acid CAS No. 177839-86-0](/img/structure/B67215.png)
(R)-3-Amino-4-(4-methoxyphenyl)butanoic acid
Overview
Description
(R)-3-Amino-4-(4-methoxyphenyl)butanoic acid, commonly referred to as R-3AMBPB, is a naturally occurring organic compound that is found in various plant species. It has a wide range of applications in the field of biochemistry and pharmacology. R-3AMBPB has been studied for its potential to act as an anti-inflammatory agent and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Chemical and Metabolic Bioefficacy in Animal Nutrition
Research into the bioefficacy of methionine sources such as 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) and DL-methionine (DL-Met) elucidates the chemical, metabolic, nutritional, and statistical aspects of bioefficacy, which are crucial for understanding the metabolic pathways and nutritional implications of related compounds like (R)-3-Amino-4-(4-methoxyphenyl)butanoic acid in monogastric animals (Vázquez-Añón et al., 2017).
Carcinogen Metabolites and Biomarker Research
Studies on human urinary carcinogen metabolites offer insights into the metabolism and potential health implications of exposure to various compounds, including research on metabolites of specific carcinogens found in tobacco. This area of research is significant for understanding how related compounds, possibly including this compound, metabolize and impact health (Hecht, 2002).
Advanced Oxidation Processes in Drug Degradation
The advanced oxidation processes (AOPs) for the degradation of pharmaceuticals, including acetaminophen, provide a framework for understanding the environmental persistence, degradation pathways, and potential environmental impacts of related compounds. Such research could guide the development of strategies for mitigating the environmental footprint of pharmaceuticals and related substances (Qutob et al., 2022).
Biotechnological Production and Biomedical Applications
The review on biomass-derived levulinic acid showcases the potential of using biomass to produce value-added chemicals and highlights the biomedical applications of such derivatives. This research domain is relevant for exploring the synthesis pathways and therapeutic applications of compounds like this compound and its derivatives (Zhang et al., 2021).
Hydrophilic Interaction Chromatography in Compound Analysis
Hydrophilic interaction chromatography (HILIC) is highlighted as a valuable method for the separation of polar, weakly acidic, or basic samples, which could be applicable to the analysis and separation of this compound and related compounds. This technique's specificity and efficiency in analyzing such compounds are crucial for pharmacological and biochemical research (Jandera, 2011).
Mechanism of Action
While the exact mechanism of action for “®-3-Amino-4-(4-methoxyphenyl)butanoic acid” is not known, similar compounds like 4-Phenylbutyric acid (4-PBA) have been studied for their neuroprotective effects . 4-PBA acts as a chemical chaperone, helping to correct misfolded proteins and prevent their aggregation . This can protect against neuronal cell death caused by endoplasmic reticulum stress .
Safety and Hazards
The safety data sheet for “®-3-Amino-4-(4-methoxyphenyl)butanoic acid” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
(3R)-3-amino-4-(4-methoxyphenyl)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-15-10-4-2-8(3-5-10)6-9(12)7-11(13)14/h2-5,9H,6-7,12H2,1H3,(H,13,14)/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQFFGGKZIKRIFE-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C[C@H](CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501250205 | |
Record name | Benzenebutanoic acid, β-amino-4-methoxy-, (R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501250205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
177839-86-0 | |
Record name | Benzenebutanoic acid, β-amino-4-methoxy-, (R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=177839-86-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenebutanoic acid, β-amino-4-methoxy-, (R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501250205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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